In this paper, luminescent Mn-doped ZnO nanoparticles (NPs) and poly(vinyl alcohol) (PVA) capped Mn-doped ZnO nanocomposite materials were successfully synthesized by the chemistry route. The studied results indicate that the diffraction peaks of Mn-doped ZnO NPs (2, 4, and 7% Mn) are slightly shifted to the lower 2θ degree angle compared to undoped-ZnO NPs. In contrast, PVA capped Mn-doped ZnO nanocomposite shows a systematic shift of X-ray diffraction (XRD) peaks at larger diffraction angles. These samples fluoresce strongly in the visible wavelength of 380–700 nm. The near-infrared (NIR) emission bands in the 740 nm–1100 nm range are due to the shift of XRD peaks diffraction and the transition between defect states within the ZnO crystal. Photometric and chromatic parameters of PVA capped-2%Mn doped-ZnO NPs are CIE (x, y) ≈ (0.3769, 0.3987), CCT ≈ 4238 (K), Duv = 0.0110, CRI (Ra) = 80, CQS = 84, LER = 164 (lm/Wotp), and S/P ratio = 1.70. Luminescent PVA capped ZnO NPs possess CIE (x, y) ≈ (0.3598, 0.3748), CCT ≈ 4592 (K), Duv = 0.0057, CRI (Ra) = 85, CQS = 87, LER = 207 (lm/Wotp), and S/P ratio = 1.83. The studied results indicate that these luminescent materials are suitable for developing a white light emission layer in the structure of light-emitting devices.

Cesium tin iodide (CsSnI3) has been suggested as a practical environmentally friendly rival to perovskite solar cells (PSCs) due to its negligible environmental effect and good optoelectronic features. The widespread use of CsSnI3 PSCs is hindered by the quick (often just a few minutes) transition from Sn2+ to Sn4+. By incorporating SnF2 into the perovskite layer, we provide techniques for creating stable CsSnI3 PSCs. The built-in device has a maximum power conversion efficiency (PCE) of 5.52%. The SnF2 incorporated devices sustain 52.18% of their initial absorption after 120 min. Furthermore, a device model was created in order to investigate influence of various perovskite parameters. With optimal absorber thickness of 300 nm, defect density nearly around 1013 cm−3, capture cross section area of electron and hole below 10−16 cm2 and doping concentration around 1019 cm3 breakthrough efficiency up to 16.35% can be achieved. Based on the findings, a desirable understanding of the operation of CsSnI3 devices is provided.

Lobster eye micro pore optics (MPO) has been extensively researched, developed, and experimented over the past few decades since Angel proposed it in 1979. The inner wall of the square channel was coated with high-density Iridium metal, which is used to improve X-ray reflectivity, an essential feature of lobster-eye X-ray optics. In this work, we successfully used atomic layer deposition technology (ALD) to coat a 21 ± 1 nm thick iridium metal film. We used SEM, AFM, EDS, ZYGO interferometer, and X-ray technology to investigate the optical properties of Iridium-coated lobster eye optics. Initially, we discovered that the roughness of the inner wall and spherical surface of the device would worsen due to the high deposition temperature. At the voltage was 5 kV, the current was 0.1 mA. The X-ray test results reveal that when the deposition temperature reached 395 °C, the angular resolution dropped nearly 12.5%, and the X-ray effective area was reduced by about 25%.

This study explored the potential of the CuFe2O4@rFGO nanocomposite as a saturable absorber (SA) material for use in a mode-locked thulium/holmium doped fiber laser (THDFL). The CuFe2O4@rFGO nanocomposite was synthesized using a simple hydrothermal method. To facilitate the coating of the arc-shaped fiber and enable its use as an SA, two varying concentrations of CuFe2O4@rFGO nanocomposite (5 and 10 mg/ml) were prepared. The SA with 5 mg/ml CuFe2O4@rFGO displays nonlinear absorption characteristics with a saturation intensity of 0.26 MW/cm2 and a modulation depth of 36.65%. In contrast, the 10 mg/ml CuFe2O4@rFGO-based SA has a saturation intensity of 1.14 MW/cm2 and a modulation depth of 44.12%. By interacting with the evanescent field of light within the arc-shaped fiber, the CuFe2O4@rFGO nanocomposite enables the generation of stable mode-locked pulses in the THDFL system. The 5 mg/ml CuFe2O4@rFGO-based SA produced mode-locked pulses with a pulse duration of 1.445 ps, a repetition rate of 12.43 MHz, and a signal-to-noise ratio (SNR) of approximately 54 dB. On the other hand, the 10 mg/ml based SA generated mode-locked pulses with a repetition rate of 12.14 MHz, an SNR of 57 dB, and a pulse duration of 1.336 ps. This finding will open new avenues for CuFe2O4@rFGO research in photonics applications.

In this work, Cs2LiLaBr6:1%Ce (CLLB:Ce) single crystal with the size of Ф26 mm × 80 mm were successfully grown by the Bridgman method. The optimal conditions of application were presented by coupling with R6231-100 PMT. The pulse spectra are recorded by the 4-channel digital converter DT5751 at a sampling rate of 1 GS/s. The energy spectra of the CLLB:Ce crystal were recorded under different PMT gain voltage. The best energy resolution is obtained (up to 3.8%) when the gain voltage of PMT is 3.65V. The non-proportionality of CLLB:Ce crystal was measured under varied radioactive sources while the background radioactive was discussed. Besides, the energy spectra of CLLB:Ce crystal were recorded when the temperature was varied from −30 °C to 50 °C. Finally, the discriminating ability of neutron and gamma was evaluated under 252Cf source and AmBe source, the FOM value is 1.4 and 1.2, respectively, which has a greatly potential application in the nuclear radiation detection.

In this investigation, ZnO and Ir doped ZnO thin films were deposited on glass substrates by sol–gel spin coating technique. X-Ray diffraction study revealed that the obtained thin films possessed polycrystalline structure. The average crystallite size of ZIRO0, ZIRO2, and ZIRO6 thin films was 38 nm, 51 nm, and 43 nm, respectively. Structural parameters (lattice parameters, the volume of unit cell, atomic packing fraction, bond length, and dislocation density) of ZnO and Ir substituted ZnO thin films were determined. The unit cell's volume increased from 47.52 Å3 to 54.50 Å3 when the Ir dopant level became 6%. Moreover, the atomic packing fraction value also raised from 75.3% to 80.5% by increasing Ir doping. The morphological characteristics of the samples were studied by field emission scanning electron microscopy (FESEM). It is seen from those images that the diameters of the grains on the surface of the undoped ZnO thin film range roughly from 30 to 45 nm. On the other hand, the diameters of the grain sizes of the 2% Ir and 6% Ir doped ZnO thin films vary between 45 nm and 75 nm. The thickness of ZnO and Ir doped ZnO thin films was obtained from a cross-section of the FESEM image. The thickness value of undoped, 2% Ir doped, and 6% Ir doped ZnO thin films was found to be ∼512 nm, 350 nm, and 393.4 nm, respectively. X-ray photoelectron spectroscopy studies revealed the valence states of Zn and Ir as 2+ and 4+, respectively. The optical band gap of the thin films was determined by diffuse reflection spectroscopy. The optical band gap value of the studied thin films was determined using both Tauc's plots and Kubelka-Munk plots. While Tauc's plots showed that the optical bandgap of ZnO decreased from 3.28 eV to 3.21 eV with Ir substitution, Kubelka-Munk plots demonstrated that the optical bandgap of ZnO declined from 3.26 eV to 3.11 eV. In addition, diffuse reflectance spectroscopy was used to investigate various optical characteristics, including transmittance, reflectance, refractive index, extinction coefficient, and the real and imaginary components of the dielectric constant, as well as conductivity. All the films exhibit high transmittance in the visible region. The ZnO sample has the highest transmittance value (∼90%) compared to the Ir doped ZnO thin films. It was found that optical dielectric and conductivity values increased with Ir doping. Urbach energies of the fabricated thin films were deduced, and it was seen that Ir incorporation boosted Urbach energies from 106 meV to 689 meV.

The application of nanophotocatalysts on the surface of cement-based materials shows excellent purification and self-cleaning ability, which is an important research and development direction to solve the indoor and outdoor environmental pollution problem at present. In this work, a novel and efficient SiO2/BiOX(X = Br, Cl) nanophotocatalytic material was prepared by a simple co-precipitation method and successfully loaded on the surface of alkali slag-fly ash cement-based materials. The SiO2/BiOX(X = Br, Cl) nanophotocatalyst showed excellent photocatalytic performance in the degradation of Rhodamine B (RhB) and formaldehyde (HCHO). The nanophotocatalyst doped with 2 mL tetraethyl orthosilicate (TEOS) was able to completely degrade RhB (20 mL/g) in 50 min, and the removal rate of HCHO could reach 61.80% in 40 min. Meanwhile, the higher specific surface area of SiO2/BiOX(X = Br, Cl) also provided more active sites, giving the cement matrix an excellent ability to adsorb pollutants. Thus, SiO2/BiOX(X = Br, Cl)-cem showed promising data on the degradation of HCHO, with a maximum degradation rate of 51.97% in 40 min, which is beneficial for improving indoor air quality. More importantly, the active SiO2 in SiO2/BiOX(X = Br, Cl) can react with the alkaline components in the cement matrix and promote the generation of gel to form a strong chemical bond between the photocatalytic material and the cement matrix, which effectively prolongs the action time of the photocatalyst on the cement matrix and improves the dense degree of the cement matrix surface. This provides an idea for solving the problem of easy flaking of the photocatalyst caused by the simple coating method.

Tuning and controlling magnetic states by light is of great interest for applications such as magneto-optical recording and sensing devices. In this research, the change of sign and adjustability of magnetoresistance by light is shown experimentally. In a simple device, a p-n junction is created at the interface of a thin layer of n-type WS2 and p-type Co3O4. The device displays positive magnetoresistance in the dark, while under light illumination, it displays negative magnetoresistance. We suggest that this effect may be due to the suppression of photogenerated electron-hole recombination under the Zeeman effect. The findings of this research can lead to the development of practical fields such as light sensor systems or magnetoresistance memory devices of the new generation.

In this work, the energy transfer process and upconversion luminescence properties of NaYF4: Ln3+@NaYF4: Ln3+ (Ln = Yb3+, Er3+, Tm3+) core-shell microcrystals were studied through introducing different Yb3+ ions in core and shell. Compared with Yb3+/Tm3+/Er3+ co-doped NaYF4 microcrystals, the NaYF4:Yb3+/Tm3+@NaYF4: Yb3+/Er3+ core-shell microcrystals displays greater stability spectral characteristics under NIR 980 nm excitation. This is because the core-shell structures can control the excitation energy acquisition channel and avoid interactions between Er3+ and Tm3+ ions. Meanwhile, the luminescence properties of NaYF4@NaYF4 core-shell microcrystals can also be precisely controlled by changing concentrations of Yb3+ ions in the core and shell, respectively. The experimental results further indicate that upconversion emission of microcrystals can also be precisely controlled by constructing core-shell structures. The multicolor emission core-shell microcrystals may have great potential in display, anti-counterfeiting and micro-photoelectric technology applications.

Due to its deterministic high material removal rate (MRR) and exceptional surface finish, the medium-pressure plasma process, which is based solely on chemical etching, has been developed as a promising fabrication method for fused silica. In the present investigation, the input parameters, such as radio-frequency power, total pressure, and processing time, are investigated and optimized for MRR and % change in surface roughness (%ΔRa) using response surface methodology. The process parameters, i.e., pressure ratio (SF6/O2) of 1:1 and gas composition (He: (SF6+O2)) of 90:10, have been kept constant during all experiments. The optimized value achieved for MRR and %ΔRa is 0.29 mm3/min and 3.4%, at RF power of 80 W, total pressure of 11.6 mbar, and processing time of 60 min. The result depicts that surface roughness marginally changes from 2.79 to 2.82 μm after plasma processing at optimum parametric conditions. Moreover, FESEM result shows that the cracks and irregularity have been reduced. EDX results reveal that elements silicon, oxygen, fluorine, and carbon appear on the plasma processed surface, showing the reaction occurring during plasma processing. Moreover, XPS results show the peaks of silicon (Si2p, Si2s), carbon (C1s), oxygen (O1s), and fluorine (F2p, F2s, F1s) on the processed surface of fused silica.